Cas no 1260672-48-7 (4-Chloropyrimido[5,4-d]pyrimidine)

• Product Name: 4-Chloropyrimido[5,4-d]pyrimidine
• CAS No: 1260672-48-7
• MF: C₆H₃ClN₄
• MW: 166.567818880081
• CID: 1081338
• PubChem ID: 55265618
• Update Time: 2025-04-20

4-Chloropyrimido[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyrimido[5,4-d]pyrimidine
• Pyrimido[5,4-d]pyrimidine, 4-chloro-
• AKOS006309543
• DTXSID90717155
• AB63437
• 1260672-48-7

• Inchi： 1S/C6H3ClN4/c7-6-5-4(9-3-11-6)1-8-2-10-5/h1-3H
• InChI Key： IMADTTGGFZWIDZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=NC=N2)=NC=N1

Computed Properties

• Exact Mass: 166.0046238g/mol
• Monoisotopic Mass: 166.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.6Ų